Cas no 1352540-37-4 (5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine)

5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine is a structurally complex pyridine derivative featuring a pyrrolidine substitution at the 2-position and an isobutyl-pyrrolidinyl moiety at the 5-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for bioactive molecules. The presence of multiple nitrogen-containing heterocycles enhances its ability to interact with biological targets, while the isobutyl group may improve lipophilicity and metabolic stability. Its well-defined stereochemistry and functional group diversity make it a valuable intermediate for the synthesis of specialized ligands or drug candidates. The compound is typically handled under controlled conditions due to its reactive functional groups.
5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine structure
1352540-37-4 structure
Product Name:5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine
CAS No:1352540-37-4
MF:C18H29N3
MW:287.442964315414
CID:5208336
Update Time:2025-08-03

5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine
    • Inchi: 1S/C18H29N3/c1-14(2)13-21-10-6-7-17(21)16-11-15(3)18(19-12-16)20-8-4-5-9-20/h11-12,14,17H,4-10,13H2,1-3H3
    • InChI Key: UQXLOXOAIHYHLY-UHFFFAOYSA-N
    • SMILES: C1(N2CCCC2)=NC=C(C2CCCN2CC(C)C)C=C1C

Computed Properties

  • Exact Mass: 287.236
  • Monoisotopic Mass: 287.236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19.4A^2

5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM496337-1g
5-(1-Isobutylpyrrolidin-2-yl)-3-methyl-2-(pyrrolidin-1-yl)pyridine
1352540-37-4 97%
1g
$681 2023-01-02

Additional information on 5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine

Comprehensive Overview of 5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine (CAS No. 1352540-37-4)

5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine (CAS No. 1352540-37-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine-pyridine hybrid structure, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for novel therapeutic agents, given its structural complexity and functional versatility.

The molecular structure of 5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine features a pyridine core substituted with a pyrrolidine ring and an isobutyl group, enhancing its lipophilicity and binding affinity. This makes it a valuable candidate for targeting specific biological pathways. The compound’s CAS number, 1352540-37-4, is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key areas of interest for 5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine is its potential application in central nervous system (CNS) drug development. Recent studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering possibilities for treating neurological disorders. This aligns with current trends in neuroscience research, where there is a high demand for innovative compounds that can cross the blood-brain barrier effectively.

In addition to its pharmaceutical applications, 5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine is also studied for its chemical properties, such as stability under various pH conditions and solubility in organic solvents. These characteristics are critical for formulation scientists working on drug delivery systems. The compound’s CAS No. 1352540-37-4 is often referenced in patents and research papers, highlighting its importance in intellectual property related to drug development.

The synthesis of 5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine typically involves multi-step organic reactions, including cyclization and alkylation processes. Researchers are continuously optimizing these synthetic routes to improve yield and purity, addressing common challenges such as byproduct formation. This focus on synthesis optimization is a hot topic in organic chemistry forums and academic discussions.

From a commercial perspective, the demand for 5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine is driven by its potential in high-value pharmaceutical intermediates. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly listing this compound in their portfolios, catering to the needs of drug discovery programs. Its CAS No. 1352540-37-4 is often used as a unique identifier in procurement databases.

Safety and handling of 5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed during its use. Researchers frequently search for Material Safety Data Sheets (MSDS) related to CAS No. 1352540-37-4 to ensure compliance with safety protocols.

In summary, 5-(1-Isobutyl-pyrrolidin-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine (CAS No. 1352540-37-4) represents a promising compound in the fields of medicinal chemistry and drug development. Its structural features, potential therapeutic applications, and commercial relevance make it a subject of ongoing research and innovation. As scientific interest grows, this compound is likely to play a pivotal role in the discovery of next-generation pharmaceuticals.

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